Cas no 65602-54-2 (1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-(3,4-dimethoxyphenyl)propenone)

• Product Name: 1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-(3,4-dimethoxyphenyl)propenone
• CAS No: 65602-54-2
• MF: C₂₀H₂₂O₇
• MW: 374.384486675262
• CID: 2012287
• PubChem ID: 13802644
• Update Time: 2025-04-21

1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-(3,4-dimethoxyphenyl)propenone Chemical and Physical Properties

Names and Identifiers

• 1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-(3,4-dimethoxyphenyl)propenone
• 2'-hydroxy-3,4,4',5',6'-pentamethoxychalcone
• 6'-Hydroxy-2',3,3',4,4'-pentamethoxychalcone
• 6'-hydroxy-3,4,2',3',4'-pentamethoxy-trans(?)-chalcone
• 6'-Hydroxy-3,4,2',3',4'-pentamethoxy-trans(?)-chalkon
• 114021-62-4
• LMPK12120347
• CHEMBL458376
• 6'-Hydroxy-3,4,2',3',4'-pentamethoxychalcone
• AKOS040763835
• (E)-3-(3,4-dimethoxyphenyl)-1-(6-hydroxy-2,3,4-trimethoxyphenyl)prop-2-en-1-one
• CS-0617803
• SCHEMBL4134075
• DA-70305
• 65602-54-2
• HY-N10607

• Inchi： 1S/C20H22O7/c1-23-15-9-7-12(10-16(15)24-2)6-8-13(21)18-14(22)11-17(25-3)19(26-4)20(18)27-5/h6-11,22H,1-5H3/b8-6+
• InChI Key： YYGVWBCOVUSNQT-SOFGYWHQSA-N
• SMILES： COC1C(OC)=CC(/C=C/C(C2C(OC)=C(OC)C(OC)=CC=2O)=O)=CC=1

Computed Properties

• Exact Mass: 374.13655304Da
• Monoisotopic Mass: 374.13655304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.552
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones